Cas no 21847-98-3 (4-methyl-1-(4-methylphenyl)pentan-1-one)
21847-98-3 structure
Product Name:4-methyl-1-(4-methylphenyl)pentan-1-one
CAS No:21847-98-3
MF:C13H18O
MW:190.281424045563
CID:2836089
PubChem ID:13813545
Update Time:2025-04-21
4-methyl-1-(4-methylphenyl)pentan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-1-(4-methylphenyl)pentan-1-one
- SCHEMBL4938426
- 21847-98-3
- DTXCID50501092
- DTXSID50550308
- 4-methyl-1-(4-methylphenyl)pentan-1-one
-
- Inchi： 1S/C13H18O/c1-10(2)4-9-13(14)12-7-5-11(3)6-8-12/h5-8,10H,4,9H2,1-3H3
- InChI Key： PPEFLCWGGLBAGA-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C)=CC=1)CCC(C)C
Computed Properties
- Exact Mass: 190.135765193g/mol
- Monoisotopic Mass: 190.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
4-methyl-1-(4-methylphenyl)pentan-1-one Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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